Cas no 1049025-21-9 (4-(N-Boc-aminomethyl)-2-bromopyridine)

4-(N-Boc-aminomethyl)-2-bromopyridine is a versatile brominated pyridine derivative featuring a Boc-protected aminomethyl group at the 4-position. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine substituent at the 2-position enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the Boc group provides stability and selective deprotection options for further functionalization. Its well-defined structure and high purity make it suitable for precise synthetic modifications. The compound is commonly employed in the preparation of complex heterocycles and bioactive molecules, offering reliable performance in demanding reaction conditions.
4-(N-Boc-aminomethyl)-2-bromopyridine structure
1049025-21-9 structure
Product Name:4-(N-Boc-aminomethyl)-2-bromopyridine
CAS No:1049025-21-9
MF:C11H15BrN2O2
MW:287.153002023697
MDL:MFCD11505921
CID:1088998
PubChem ID:42614522
Update Time:2025-11-01

4-(N-Boc-aminomethyl)-2-bromopyridine Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl ((2-bromopyridin-4-yl)methyl)carbamate
    • 4-(N-Boc-aminomethyl)-2-Bromopyridine
    • 4-Boc-aminomethyl-2-bromopyridine
    • AG-D-17863
    • AK138821
    • B90050
    • CTK4A3462
    • RP06699
    • Y6904
    • Carbamic acid, N-[(2-bromo-4-pyridinyl)methyl]-, 1,1-dimethylethyl ester
    • tert-Butyl [(2-bromopyridin-4-yl)methyl]carbamate
    • RCAILCHNJCUBJA-UHFFFAOYSA-N
    • FCH1628171
    • AX8260424
    • tert-butyl(2-bromo-pyridin-4-ylmethyl)-carbamate
    • tert-butyl N-[(2-bromopyridin-4-yl)methyl]carbamate
    • (2-bromo-pyridin-4-ylm
    • (2-bromo-pyridin-4-ylmethyl)-carbamic acid tert-butyl ester
    • 4-(N-BOC-AMINOMETHYL)-2-
    • DTXSID50655140
    • J-513792
    • SY068032
    • DB-367067
    • EN300-1168649
    • 4-(N-BOC-AMINOMETHYL)-2-BROMOPYRIDINE[1049025-21-9]
    • AS-63110
    • tert-Butyl((2-bromopyridin-4-yl)methyl)carbamate
    • W-204540
    • 1-(2-Bromo-4-pyridyl)-N-Boc-methanamine
    • CS-0059178
    • 1049025-21-9
    • ZRB02521
    • AKOS022174486
    • MFCD11505921
    • SCHEMBL13391259
    • A11859
    • 4-(N-Boc-aminomethyl)-2-bromopyridine
    • MDL: MFCD11505921
    • Inchi: 1S/C11H15BrN2O2/c1-11(2,3)16-10(15)14-7-8-4-5-13-9(12)6-8/h4-6H,7H2,1-3H3,(H,14,15)
    • InChI Key: RCAILCHNJCUBJA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CN=1)CNC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 286.03169g/mol
  • Monoisotopic Mass: 286.03169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2
  • XLogP3: 2.4

4-(N-Boc-aminomethyl)-2-bromopyridine Pricemore >>

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4-(N-Boc-aminomethyl)-2-bromopyridine Related Literature

Additional information on 4-(N-Boc-aminomethyl)-2-bromopyridine

Recent Advances in the Application of 4-(N-Boc-aminomethyl)-2-bromopyridine (CAS: 1049025-21-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(N-Boc-aminomethyl)-2-bromopyridine (CAS: 1049025-21-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide a comprehensive overview of the latest advancements involving this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic implications. Recent studies have highlighted its role in the development of novel kinase inhibitors, PROTACs (Proteolysis Targeting Chimeras), and other targeted therapies, underscoring its importance in modern drug discovery.

One of the most notable applications of 4-(N-Boc-aminomethyl)-2-bromopyridine is its use in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of selective inhibitors of the Bruton's tyrosine kinase (BTK), a critical target in the treatment of B-cell malignancies. The researchers utilized the bromopyridine moiety to introduce diverse functional groups, enabling the optimization of pharmacokinetic properties and binding affinity. The study reported a series of derivatives with nanomolar potency and improved selectivity profiles, paving the way for further preclinical evaluations.

In addition to its role in kinase inhibitor development, 4-(N-Boc-aminomethyl)-2-bromopyridine has been employed in the design of PROTACs, a groundbreaking therapeutic modality that leverages the ubiquitin-proteasome system to degrade target proteins. A recent publication in ACS Chemical Biology detailed the synthesis of a novel PROTAC molecule incorporating this compound as a linker between a target-binding warhead and an E3 ligase recruiter. The resulting PROTAC exhibited potent degradation of the oncogenic protein BCL-6 in diffuse large B-cell lymphoma (DLBCL) models, highlighting the compound's utility in advancing targeted protein degradation strategies.

Beyond its therapeutic applications, 4-(N-Boc-aminomethyl)-2-bromopyridine has also been explored in chemical biology for the development of fluorescent probes and imaging agents. A 2022 study in Chemical Communications reported the synthesis of a pyridine-based fluorescent probe derived from this compound, which demonstrated high selectivity for reactive oxygen species (ROS) in live cells. This probe enabled real-time visualization of oxidative stress in neurodegenerative disease models, offering valuable insights into disease mechanisms and potential therapeutic interventions.

In conclusion, 4-(N-Boc-aminomethyl)-2-bromopyridine (CAS: 1049025-21-9) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its ability to contribute to diverse therapeutic modalities, makes it a valuable tool for researchers. Future studies are expected to further explore its potential in drug discovery, particularly in the development of next-generation targeted therapies and chemical probes. As the field evolves, this compound is likely to remain at the forefront of innovation, driving progress in both academic and industrial settings.

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